
An In-depth Technical Guide to 2-(2-Methoxy-5-
methylphenyl)acetaldehyde

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
2-(2-Methoxy-5-

methylphenyl)acetaldehyde

CAS No.: 676608-50-7

Cat. No.: B12438319

Get Quote

Abstract
This technical guide provides a comprehensive overview of 2-(2-Methoxy-5-
methylphenyl)acetaldehyde, a substituted aromatic aldehyde of interest in synthetic organic

chemistry. Due to the limited availability of direct experimental data for this specific molecule,

this document synthesizes information from established chemical principles and data on closely

related structural analogs. The guide covers the compound's identification, physicochemical

properties, a proposed synthetic pathway, potential applications in research and drug

development, recommended analytical methodologies for its characterization, and essential

safety and handling protocols. This document is intended to serve as a foundational resource

for researchers, chemists, and professionals in drug discovery and development, enabling

them to understand and work with this compound and its derivatives.

Introduction and Chemical Identity
2-(2-Methoxy-5-methylphenyl)acetaldehyde belongs to the class of phenylacetaldehydes,

which are characterized by an acetaldehyde group attached to a phenyl ring.[1] The
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substitution pattern on the aromatic ring, specifically the methoxy and methyl groups, is

anticipated to modulate the compound's chemical reactivity and biological activity. While not a

widely commercialized chemical, its structural motifs are relevant in medicinal chemistry and

fragrance science. This guide aims to consolidate the known information and provide expert-

driven insights into its synthesis and characterization.

Table 1: Compound Identification

Identifier Value

IUPAC Name 2-(2-Methoxy-5-methylphenyl)acetaldehyde

CAS Number 676608-50-7

Molecular Formula C10H12O2

Molecular Weight 164.20 g/mol

Synonyms Benzeneacetaldehyde, 2-methoxy-5-methyl-

Physicochemical Properties (Predicted and Analog-
Based)
Direct experimental data for the physicochemical properties of 2-(2-Methoxy-5-
methylphenyl)acetaldehyde are not readily available in the literature. The following table

summarizes key properties based on computational predictions and data from its parent

compound, phenylacetaldehyde.

Table 2: Physicochemical Properties
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Property Predicted/Analog Value Notes

Appearance Colorless to pale yellow liquid
Based on phenylacetaldehyde.

[2]

Odor Floral, sweet

Aromatic aldehydes often

possess characteristic scents.

[3]

Boiling Point Not available

Likely higher than

phenylacetaldehyde (195 °C)

due to increased molecular

weight.[3]

Melting Point Not applicable (liquid at STP)
Based on phenylacetaldehyde.

[3]

Solubility

Soluble in organic solvents

(e.g., ethanol, ether, acetone).

Limited solubility in water.

General property of substituted

aromatic aldehydes.

Stability

Susceptible to oxidation to the

corresponding carboxylic acid.

May polymerize under certain

conditions.[4]

Should be stored under an

inert atmosphere and

protected from light and heat.

Proposed Synthesis Pathway
A plausible and efficient synthesis of 2-(2-Methoxy-5-methylphenyl)acetaldehyde involves a

two-step process starting from commercially available 5-methylsalicylaldehyde. The first step is

the methylation of the phenolic hydroxyl group to yield the key intermediate, 2-methoxy-5-

methylbenzaldehyde. The second step is a one-carbon homologation of this aldehyde to the

target phenylacetaldehyde derivative.

Step 1: Synthesis of 2-Methoxy-5-methylbenzaldehyde
(CAS: 7083-19-4)
This initial step involves the etherification of the phenolic group of 5-methylsalicylaldehyde. A

standard Williamson ether synthesis is a suitable method.[5]
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Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, add 5-

methylsalicylaldehyde (1 equivalent) to a suitable solvent such as dichloromethane.[5] Add

an aqueous solution of sodium hydroxide (3 equivalents).

Phase Transfer Catalyst: Introduce a phase-transfer catalyst, such as tetrabutylammonium

hydroxide (2 equivalents), to the biphasic mixture.

Methylation: Add iodomethane (5 equivalents) to the reaction mixture.

Reaction Monitoring: Stir the mixture vigorously at room temperature for 3 hours. Monitor the

reaction progress by Thin Layer Chromatography (TLC).

Work-up: Upon completion, perform a liquid-liquid extraction with dichloromethane. Combine

the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Purification: Concentrate the organic phase under reduced pressure. Purify the crude

product by column chromatography on silica gel to yield 2-methoxy-5-methylbenzaldehyde.

[5]

Step 2: One-Carbon Homologation to 2-(2-Methoxy-5-
methylphenyl)acetaldehyde
The conversion of an aldehyde to its one-carbon homologated counterpart is a common

transformation in organic synthesis. The Wittig reaction, utilizing

methoxymethylenetriphenylphosphine, is a well-established and reliable method for this

purpose.[6][7][8]

Ylide Formation: In a dry, inert atmosphere (e.g., nitrogen or argon), suspend

methoxymethyl)triphenylphosphonium chloride (1.1 equivalents) in anhydrous

tetrahydrofuran (THF). Cool the suspension in an ice bath. Add a strong base, such as n-

butyllithium or sodium hydride, dropwise to generate the ylide (a deep red or orange color is

typically observed).

Aldehyde Addition: Dissolve 2-methoxy-5-methylbenzaldehyde (1 equivalent) in anhydrous

THF and add it dropwise to the ylide solution at 0 °C.
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Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours,

monitoring by TLC.

Hydrolysis: Upon completion of the Wittig reaction, quench the reaction by the careful

addition of aqueous acid (e.g., 1 M HCl) and stir for an additional hour to hydrolyze the

resulting enol ether to the target aldehyde.

Work-up: Extract the product with a suitable organic solvent like diethyl ether or ethyl

acetate. Wash the combined organic layers with saturated sodium bicarbonate solution and

brine. Dry over anhydrous sodium sulfate.

Purification: After removing the solvent under reduced pressure, purify the crude product by

flash column chromatography to isolate 2-(2-Methoxy-5-methylphenyl)acetaldehyde.

Step 1: Methylation
Step 2: Wittig Homologation

5-Methylsalicylaldehyde 2-Methoxy-5-methylbenzaldehyde
CH3I, NaOH, TBAB

2-Methoxy-5-methylbenzaldehyde 2-(2-Methoxy-5-methylphenyl)acetaldehyde

1. Ph3PCH2OCH3, Base
2. H3O+

Click to download full resolution via product page

Proposed two-step synthesis of the target compound.

Potential Applications in Research and Drug
Development
While specific applications for 2-(2-Methoxy-5-methylphenyl)acetaldehyde have not been

documented, its structural class, substituted phenylacetaldehydes, are valuable intermediates

in medicinal chemistry.[9]

Scaffold for Biologically Active Molecules: The aldehyde functionality serves as a versatile

handle for various chemical transformations, including reductive amination to form

phenylethylamine derivatives, oxidation to phenylacetic acids, and condensation reactions to

form heterocycles.
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Precursor to Phenylethylamines: Substituted phenylethylamines are a core scaffold in

numerous pharmaceuticals and psychoactive compounds. The target aldehyde could be a

precursor to novel analogs with potential activity at various receptors in the central nervous

system.

Fragrance and Flavor Chemistry: Phenylacetaldehyde and its derivatives are known for their

pleasant floral and honey-like aromas and are used in perfumery.[3] The substitution pattern

of the target molecule may impart unique olfactory properties.

Analytical Characterization
The structural elucidation and purity assessment of 2-(2-Methoxy-5-
methylphenyl)acetaldehyde can be achieved using standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is a powerful tool for the structural confirmation of the target molecule.[2]

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aldehyde proton (singlet, ~9.7 ppm), the methylene protons adjacent to the aldehyde

(doublet, ~3.6 ppm), the aromatic protons (in the range of 6.8-7.2 ppm), the methoxy group

protons (singlet, ~3.8 ppm), and the methyl group protons (singlet, ~2.3 ppm).

¹³C NMR: The carbon NMR spectrum will display a resonance for the carbonyl carbon

around 200 ppm, along with signals for the aromatic, methoxy, methyl, and methylene

carbons.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is an ideal technique for assessing the purity and confirming the molecular weight of

the compound.[10][11]

Sample Preparation: Prepare a dilute solution of the compound in a volatile organic solvent

such as dichloromethane or ethyl acetate.

GC Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://en.wikipedia.org/wiki/Phenylacetaldehyde
https://www.benchchem.com/product/b12438319/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-2-methoxy-5-methylphenyl-acetaldehyde
https://www.benchchem.com/product/b12438319/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-2-methoxy-5-methylphenyl-acetaldehyde
https://www.oreateai.com/blog/understanding-phenylacetaldehyde-the-chemistry-behind-its-nmr-spectroscopy/78a23ba2d0f5e477583f76942e0fa9f9
https://www.researchgate.net/figure/GCMS-analysis-of-authentic-phenylacetaldehyde-and-MtAAS-CaAAS-phenylalanine-reaction_fig3_265791505
https://www.researchgate.net/figure/GC-MS-analysis-of-the-product-formed-from-Phe-by-aromatic-aldehyde-synthase-AtAAS_fig5_49801684
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12438319?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Injector Temperature: 250 °C.

Oven Program: Start at 80 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min.

Carrier Gas: Helium.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400. The mass spectrum should show a molecular ion

peak (M+) at m/z 164, corresponding to the molecular weight of C10H12O2. Characteristic

fragmentation patterns for phenylacetaldehydes would also be expected.

High-Performance Liquid Chromatography (HPLC)
HPLC is suitable for purity determination and quantification. Due to the aldehyde functionality,

derivatization with 2,4-dinitrophenylhydrazine (DNPH) is a common method to enhance UV

detection.[12][13][14]

Derivatization: React the aldehyde with an acidic solution of DNPH to form the

corresponding hydrazone.

HPLC System:

Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Detection: UV detector at 360 nm.

Injection Volume: 20 µL.
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Synthesized Product

Analytical Characterization

Crude 2-(2-Methoxy-5-methylphenyl)acetaldehyde

Purity & Identity Check

GC-MS

Structural Elucidation

NMR (¹H, ¹³C)

Quantification

HPLC-UV (with Derivatization)

Click to download full resolution via product page

Workflow for analytical characterization.

Safety and Handling
Specific safety data for 2-(2-Methoxy-5-methylphenyl)acetaldehyde is not available.

Therefore, precautions should be based on the known hazards of the phenylacetaldehyde

class of compounds.[15] Aromatic aldehydes can be irritants and may be harmful if ingested or

absorbed through the skin.

Table 3: General Safety Information for Aromatic Aldehydes
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Hazard Category Precautionary Statements

GHS Pictograms GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed. H315: Causes skin

irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P264: Wash

hands thoroughly after handling. P280: Wear

protective gloves/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Handling Recommendations:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,

and chemical-resistant gloves.

Avoid inhalation of vapors and contact with skin and eyes.

Store in a tightly sealed container in a cool, dry place away from oxidizing agents and direct

sunlight.

Conclusion
2-(2-Methoxy-5-methylphenyl)acetaldehyde is a specialty chemical with potential as a

building block in synthetic and medicinal chemistry. This guide has provided a detailed, though

partially predictive, overview of its identity, properties, synthesis, and analysis. The proposed

synthetic route via methylation of 5-methylsalicylaldehyde followed by a Wittig homologation

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b12438319/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-2-methoxy-5-methylphenyl-acetaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12438319?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


offers a logical and feasible pathway for its preparation in a laboratory setting. The analytical

methods described are robust and suitable for the characterization and quality control of this

compound. As with any specialty chemical, all handling and experimental work should be

conducted with appropriate safety precautions. This guide serves as a critical resource for

scientists and researchers, enabling further exploration of the chemistry and potential

applications of this and related substituted phenylacetaldehydes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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